Cas no 1270424-42-4 (1-(6-(Trifluoromethyl)pyridin-3-yl)propan-1-amine)

• Product Name: 1-(6-(Trifluoromethyl)pyridin-3-yl)propan-1-amine
• CAS No: 1270424-42-4
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• MDL: MFCD18661018
• CID: 4783025
• Update Time: 2026-02-27

1-(6-(Trifluoromethyl)pyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-(Trifluoromethyl)pyridin-3-yl)propan-1-amine

• MDL： MFCD18661018
• Inchi： 1S/C9H11F3N2/c1-2-7(13)6-3-4-8(14-5-6)9(10,11)12/h3-5,7H,2,13H2,1H3
• InChI Key： UCZILYXMAYJUPD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(CC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 1-(6-(Trifluoromethyl)pyridin-3-yl)propan-1-amine

Professional Introduction to 1-(6-(Trifluoromethylpyridin-3-yl)propan-1-amine and CAS No. 1270424-42-4)

1-(6-(Trifluoromethylpyridin-3-yl)propan-1-amine) is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1270424-42-4, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development. The presence of a trifluoromethyl group in its molecular structure enhances its reactivity and stability, making it a valuable intermediate in synthesizing various bioactive molecules.

The compound's pyridine ring, substituted with a trifluoromethyl group at the 6-position and an amine group at the 3-position, contributes to its distinct chemical behavior. This arrangement allows for selective interactions with biological targets, which is crucial for designing effective pharmaceutical agents. The amine functionality at one end of the propyl chain further expands its utility, enabling further derivatization and modification to suit specific pharmacological needs.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability and binding affinity. The incorporation of a trifluoromethyl group into drug candidates has been particularly noteworthy, as it often improves their pharmacokinetic profiles. For instance, studies have shown that compounds containing this moiety exhibit prolonged half-lives and reduced susceptibility to enzymatic degradation, thereby increasing their therapeutic efficacy.

The synthesis of 1-(6-(Trifluoromethylpyridin-3-yl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are commonly employed to construct the desired molecular framework. These techniques ensure high yields and purity, which are essential for pharmaceutical applications where impurities can significantly impact safety and efficacy.

The compound's potential applications extend beyond drug development. It serves as a key intermediate in the synthesis of agrochemicals and specialty chemicals, where its unique properties contribute to the performance of final products. For example, fluorinated pyridines have been used in the formulation of herbicides and pesticides due to their improved bioavailability and environmental stability.

Recent research has highlighted the role of 1-(6-(Trifluoromethylpyridin-3-yl)propan-1-amine in developing novel therapeutic agents targeting various diseases. Preclinical studies have demonstrated its efficacy in inhibiting certain enzymes and receptors involved in inflammatory and infectious diseases. The compound's ability to modulate biological pathways makes it a promising candidate for further investigation in clinical trials.

The chemical properties of this compound also make it suitable for use in material science applications. Fluorinated pyridines contribute to the development of advanced materials with enhanced thermal stability and chemical resistance. These properties are particularly valuable in industries requiring durable and high-performance materials.

In conclusion, 1-(6-(Trifluoromethylpyridin-3-yl)propan-1-amine (CAS No. 1270424-42-4) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the presence of a trifluoromethyl group and an amine functionality, enable diverse applications across multiple industries. Continued research into this compound will likely uncover further innovative uses and enhance our understanding of its role in modern chemistry.